Cas no 1804793-74-5 (Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804793-74-5
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4834610
• Update Time: 2025-06-28

Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9ClF3NO4/c1-18-7(16)2-5-4-15-9(19-10(12,13)14)8(17)6(5)3-11/h4,17H,2-3H2,1H3
• InChI Key： MHFKSEBWNGNHPE-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(N=CC=1CC(=O)OC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate

Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804793-74-5): A Comprehensive Overview

Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1804793-74-5, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a chloromethyl moiety and a trifluoromethoxy substituent, imparts distinct chemical properties that are exploited in medicinal chemistry applications.

The compound's molecular structure, characterized by a pyridine core with acetylation at the 5-position and hydroxylation at the 3-position, creates a versatile scaffold for further functionalization. The chloromethyl group, in particular, serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This feature is particularly useful in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in the application of trifluoromethoxy-substituted compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethoxy group in Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate contributes to these properties, making it an attractive building block for drug discovery efforts. Researchers have leveraged this compound to develop inhibitors of enzymes involved in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer. The structural features of Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate allow for the design of molecules that can selectively inhibit specific kinases. For instance, modifications to the pyridine core have been shown to enhance binding to tyrosine kinases, which are frequently overactive in cancer cells.

The compound has also been explored in the development of antiviral agents. The unique combination of functional groups facilitates the creation of molecules that can disrupt viral replication cycles. Recent studies have demonstrated that derivatives of Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate exhibit potent activity against RNA viruses by inhibiting key viral enzymes. This has opened up new avenues for the treatment of viral infections that are resistant to existing antiviral drugs.

In addition to its applications in oncology and virology, Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate has shown promise in the field of neurology. The compound's ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that certain derivatives can cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and inflammation.

The synthetic pathways for Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate have been optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic hydrolysis, have been employed to introduce the necessary functional groups with precision. These methods not only improve the efficiency of production but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

The safety profile of Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate has been thoroughly evaluated through in vitro and in vivo studies. These investigations have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or immunogenicity. However, further research is needed to fully understand its long-term effects and potential side effects before it can be translated into clinical use.

The future prospects for Methyl 4-(chloromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. Additionally, computational modeling techniques will play a crucial role in predicting the behavior of this compound in complex biological systems, thereby accelerating drug discovery processes.